Cas no 88220-22-8 (Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylmethyl)-)

Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylmethyl)- structure
88220-22-8 structure
Product Name:Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylmethyl)-
CAS No:88220-22-8
MF:C20H14O2S
MW:318.388964176178
CID:640874
PubChem ID:13128307
Update Time:2025-04-19

Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(naphtho[2,1-b]thien-2-ylmethyl)-
    • 2-(benzo[e][1]benzothiol-2-ylmethyl)benzoic acid
    • 2-[(Naphtho[2,1-b]thiophen-2-yl)methyl]benzoic acid
    • 88220-22-8
    • DTXSID80520231
    • Inchi: 1S/C20H14O2S/c21-20(22)17-8-4-2-6-14(17)11-15-12-18-16-7-3-1-5-13(16)9-10-19(18)23-15/h1-10,12H,11H2,(H,21,22)
    • InChI Key: YNDSBQPWMIOKJY-UHFFFAOYSA-N
    • SMILES: S1C2C=CC3C=CC=CC=3C=2C=C1CC1C=CC=CC=1C(=O)O

Computed Properties

  • Exact Mass: 318.07145086g/mol
  • Monoisotopic Mass: 318.07145086g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 65.5Ų
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